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Compound of Interest

(R)-3-methylpyrrolidine
Compound Name:
hydrochloride

Cat. No.: B561514

An In-depth Technical Guide to (R)-3-methylpyrrolidine hydrochloride

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of (R)-3-methylpyrrolidine hydrochloride. The pyrrolidine scaffold is a
cornerstone in medicinal chemistry, and the stereospecificity of its derivatives is crucial for
target selectivity and pharmacological effect.[1][2][3] This document is intended for
researchers, scientists, and drug development professionals, offering detailed data, conceptual
experimental protocols, and an exploration of the compound's significance as a chiral building
block. Particular attention is given to its role in the development of potent and selective
therapeutic agents.

Identification

(R)-3-methylpyrrolidine hydrochloride is an organic compound featuring a chiral pyrrolidine
ring.[4] The hydrochloride salt form enhances its stability and solubility in agueous media. Its
precise identification is critical for regulatory and research purposes.

» Table 1: Compound Identification
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Identifier Value
IUPAC Name (3R)-3-methylpyrrolidine;hydrochloride[5][6]
CAS Number 235093-98-8[5]

Molecular Formula

CsH12CIN[7][8]

Canonical SMILES

C[C@@H]1CCNCL1.CI[5]

1S/C5H11N.CIH/c1-5-2-3-6-4-5;/h5-6H,2-

InChl

4H2,1H3;1H/t5-;/m1./s1[6]
InChlKey JDJFUMBJQINVKP-NUBCRITNSA-NI[6]
MDL Number MFCD06796631[8]

11029760 (free base)[9], 12464314
PubChem CID

(hydrochloride)[7]
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InChI:
1S/CSH1IN.CIH...
SMILES:
C[C@@H]1CCNC1.Cl

InChlKey:
JDJFUMBIQINVKP-...
TUPAC Name:

(3R)-3- ide |
Nomenclature

CAS Number:
MDL Number: 235093-98-8
MFCD06796631
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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